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Compound of Interest

Compound Name: BD-1047

CAS No.: 138356-20-4

Cat. No.: B1210693

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of BD-1047. Below you

will find troubleshooting advice and frequently asked questions to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid BD-1047?

A1: Solid BD-1047 should be stored under desiccated conditions. There is some variability in

the recommended temperature across suppliers, with options including +4°C[1], 2-8°C, and

-20°C[2][3][4]. For maximum stability, storing at -20°C is a common recommendation.[2][3][4]

One supplier suggests a shelf life of at least four years when stored at -20°C[2], while another

indicates it can be stored for up to 12 months at +4°C under desiccating conditions[1]. Another

source suggests a 3-year stability at -20°C as a powder[3]. Always refer to the certificate of

analysis provided by your specific supplier.

Q2: How should I prepare and store stock solutions of BD-1047?
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A2: BD-1047 is soluble in several common laboratory solvents. For stock solutions, dimethyl

sulfoxide (DMSO) and water are frequently used.[1] It is recommended to aliquot stock

solutions into single-use volumes to avoid repeated freeze-thaw cycles.[3] Store stock solutions

at -20°C for short-term storage (1 month) or -80°C for longer-term storage (6 months to 1 year).

[3][5]

Q3: My BD-1047 solution appears to have precipitated. What should I do?

A3: If precipitation occurs, especially during the preparation of aqueous solutions for in vivo

experiments, gentle warming and/or sonication can be used to aid dissolution.[5] It is also

recommended that for in vivo studies, the working solution be prepared fresh on the day of use.

[5] If using water to create a stock solution, it should be diluted to the working concentration

and then sterilized by filtering through a 0.22 μm filter before use.[5]

Q4: What is the stability of BD-1047 in different solvents?

A4: The stability of BD-1047 in solution is dependent on the storage temperature and solvent.

Stock solutions in DMSO or water are generally stable for at least one month when stored at

-20°C and for up to a year when stored at -80°C.[3][5] It is advisable to use fresh DMSO, as

moisture-absorbing DMSO can reduce solubility.[3] For aqueous solutions, especially for in vivo

use, it is best to prepare them fresh.[5]
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Issue Potential Cause Recommended Solution

Unexpected experimental

results or loss of compound

activity

Improper storage of solid BD-

1047 leading to degradation.

Verify that the solid compound

has been stored at the

recommended temperature

(see table below) and under

desiccating conditions.[1]

Degradation of stock solution

due to multiple freeze-thaw

cycles.

Prepare single-use aliquots of

your stock solution to minimize

freeze-thaw cycles.[3]

Use of old or improperly stored

stock solution.

Check the date of preparation

for your stock solution. It is

recommended to use solutions

stored at -20°C within one

month and solutions at -80°C

within 6-12 months.[3][5]

Prepare a fresh stock solution

if necessary.

Precipitation in aqueous

working solutions

Low solubility or temperature

fluctuations.

Use gentle warming or

sonication to redissolve the

compound.[5] For in vivo

experiments, prepare the

working solution fresh on the

day of use.[5] Ensure the final

concentration is within the

solubility limits for the chosen

solvent system.

Difficulty dissolving solid BD-

1047
Use of hydrated solvent.

When using DMSO, ensure it

is fresh and not moisture-

absorbing, as this can

decrease solubility.[3]

Insufficient mixing.

Vortex or sonicate the solution

to aid dissolution. Gentle

warming can also be applied.

[5]
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Quantitative Data Summary
Storage and Stability of Solid BD-1047

Supplier Storage Temperature Reported Stability

Cayman Chemical -20°C ≥ 4 years[2]

Abcam +4°C (short or long term)
Up to 12 months (desiccated)

[1]

R&D Systems Desiccate at +4°C Not specified

Selleck Chemicals -20°C 3 years[3]

APExBIO -20°C Not specified

Sigma-Aldrich 2-8°C (desiccated) Not specified

Storage of BD-1047 Stock Solutions
Supplier Solvent

Storage

Temperature
Reported Stability

MedChemExpress
Water or other

solvents
-20°C 1 month[5]

-80°C 6 months[5]

Selleck Chemicals Solvent -20°C 1 month[3]

-80°C 1 year[3]

Solubility of BD-1047
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Supplier Solvent Solubility

Cayman Chemical PBS (pH 7.2) 10 mg/mL[2]

R&D Systems Water 50 mM

DMSO 50 mM

Abcam Water 100 mM[1]

DMSO 100 mM[1]

Selleck Chemicals Water 87 mg/mL[3]

DMSO 50 mg/mL (114.4 mM)[3]

Ethanol Insoluble[3]

APExBIO H2O
≥43.5 mg/mL (with gentle

warming)[4]

DMSO
≥43.9 mg/mL (with gentle

warming)[4]

Sigma-Aldrich H2O >5 mg/mL

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh the required amount of solid BD-1047 dihydrobromide

(Molecular Weight: 437.04 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution,

weigh 4.37 mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

Mixing: Vortex the solution until the solid is completely dissolved. If necessary, use gentle

warming or sonication to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to one

year.
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Visual Guides

BD-1047 Troubleshooting Workflow

Problem Identification

Investigation Steps

Corrective Actions

Unexpected Experimental Results / Loss of Activity

Check Storage of Solid BD-1047
(Temp & Desiccation)

Potential solid degradation

Check Storage of Stock Solution
(Age, Temp, Freeze-Thaw)

Potential solution degradation

Review Solution Preparation
(Solvent, Concentration, Dissolution Method)

Potential preparation issue

Use a new vial of solid BD-1047

Improper storage confirmed

Prepare fresh stock solution and aliquot

Improper storage or age confirmed

Optimize preparation:
- Use fresh solvent

- Apply gentle warming/sonication

Preparation issue identified

Click to download full resolution via product page

Caption: Troubleshooting workflow for BD-1047 related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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